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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Diacylglycerol Acyltransferase 2 (DGAT2)

inhibitor, PF-06424439, with alternative compounds, supported by experimental data. The

focus is on assessing its specificity in cellular models, a critical aspect for its reliable use in

research and potential therapeutic development.

Introduction to PF-06424439
PF-06424439 is a potent and selective, orally bioavailable small-molecule inhibitor of DGAT2.

[1][2][3] DGAT2 is a key enzyme in the triglyceride synthesis pathway, catalyzing the final step

of converting diacylglycerol (DAG) and fatty acyl-CoA to triglycerides (TAGs).[4][5] Inhibition of

DGAT2 is a therapeutic strategy being explored for metabolic diseases, including non-alcoholic

fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH).[6][7][8] PF-06424439
has been characterized as a slowly reversible, time-dependent, and noncompetitive inhibitor

with respect to the acyl-CoA substrate.[9][10] Its high potency is demonstrated by an IC50 of 14

nM for DGAT2.[1][2][3]
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A crucial aspect of a chemical probe or potential therapeutic is its specificity for the intended

target. High specificity minimizes off-target effects, leading to more reliable experimental results

and a better safety profile.

Comparison with Other Acyltransferases
PF-06424439 exhibits remarkable selectivity for DGAT2 over other related acyltransferases,

namely DGAT1 and monoacylglycerol acyltransferases (MGATs).[1][2] This is a key advantage,

as DGAT1 and DGAT2, despite catalyzing the same reaction, are encoded by different genes,

share no sequence homology, and have distinct physiological roles.[5][11][12] Inhibition of

DGAT1 has been associated with significant gastrointestinal side effects, limiting the clinical

development of DGAT1-selective inhibitors.[11][12][13]

Compound Target IC50 (nM)
Selectivity
vs. DGAT1

Selectivity
vs. MGAT1-
3

Reference

PF-06424439 DGAT2 14
>3500-fold

(>50,000 nM)

>3500-fold

(>50,000 nM)
[2]

JNJ-DGAT2-

A
DGAT2 140 >70-fold >70-fold [6]

AZD7687 DGAT1 80 (human) - - [14]

Table 1: Comparison of the in vitro potency and selectivity of PF-06424439 with other relevant

acyltransferase inhibitors.

While comprehensive, publicly available kinome scans or broad off-target screening data for

PF-06424439 are not readily accessible, its high selectivity against the most closely related

enzymes underscores its utility as a specific DGAT2 probe in cellular studies.

Experimental Data in Cellular Models
The specificity of PF-06424439 has been functionally validated in various cellular models. In

human hepatocytes, it has been shown to reduce triglyceride synthesis.[1] Studies in MCF7

breast cancer cells have demonstrated that PF-06424439 treatment leads to a reduction in lipid

droplet content, inhibition of cell migration, and enhanced radiosensitivity, without significantly
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affecting cell proliferation at concentrations effective for DGAT2 inhibition.[15][16] These

cellular effects are consistent with the known functions of DGAT2 in lipid storage and cellular

metabolism.

Signaling Pathways and Experimental Workflows
To visually represent the biological context and experimental approaches for assessing the

specificity of PF-06424439, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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